![molecular formula C8H16ClNO B6247455 4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride CAS No. 2408962-35-4](/img/new.no-structure.jpg)
4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride
Overview
Description
4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride is a compound that belongs to the class of bicyclic structures, specifically the bicyclo[2.1.1]hexane family. These compounds are known for their unique structural properties, which make them valuable in various fields of scientific research and industrial applications. The bicyclo[2.1.1]hexane scaffold is characterized by its strained ring system, which imparts distinct physicochemical properties to the molecules.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride typically involves a [2 + 2] cycloaddition reaction. This method utilizes photochemistry to create new building blocks, which can then be derivatized through various transformations . The reaction conditions often require specialized equipment, such as a mercury lamp, to facilitate the cycloaddition of 1,5-dienes . this method can be challenging to scale up due to the technical requirements.
Industrial Production Methods
Industrial production of this compound may involve more scalable and efficient methods, such as catalytic alkene insertion or other advanced synthetic techniques. These methods aim to improve yield and reduce the complexity of the reaction setup .
Chemical Reactions Analysis
Types of Reactions
4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the molecule.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.
Substitution: This reaction involves the replacement of one functional group with another.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often involve controlled temperatures and specific solvents to ensure the desired outcome .
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .
Scientific Research Applications
4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride has a wide range of applications in scientific research:
Biology: The compound is used in the study of biological systems and as a tool for probing molecular interactions.
Mechanism of Action
The mechanism of action of 4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride involves its interaction with specific molecular targets and pathways. The strained ring system of the bicyclo[2.1.1]hexane scaffold allows it to fit into unique binding sites on proteins and enzymes, modulating their activity. This interaction can lead to various biological effects, depending on the specific target and pathway involved .
Comparison with Similar Compounds
Similar Compounds
Bicyclo[1.1.1]pentane: Known for its use as a bioisostere for para-substituted phenyl rings.
Bicyclo[3.1.1]heptane: Used as a bioisostere for meta-substituted benzene rings.
Uniqueness
4-(propan-2-yloxy)-2-azabicyclo[2.1.1]hexane hydrochloride is unique due to its specific substitution pattern and the presence of the azabicyclo scaffold. This structure imparts distinct physicochemical properties, making it valuable for applications where other bicyclic structures may not be suitable .
Properties
CAS No. |
2408962-35-4 |
|---|---|
Molecular Formula |
C8H16ClNO |
Molecular Weight |
177.7 |
Purity |
95 |
Origin of Product |
United States |
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